molecular formula C4H4IN3O2 B3235737 4-iodo-1-methyl-5-nitro-1H-pyrazole CAS No. 1354705-79-5

4-iodo-1-methyl-5-nitro-1H-pyrazole

Cat. No. B3235737
CAS RN: 1354705-79-5
M. Wt: 253.00
InChI Key: NRSSVMYLCZDMFQ-UHFFFAOYSA-N
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Description

4-Iodopyrazole is a member of pyrazoles and an organoiodine compound . It is a valuable intermediate for the synthesis of biologically active compounds .


Synthesis Analysis

4-Iodopyrazole undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . It was also used in an indium-mediated synthesis of heterobiaryls .


Molecular Structure Analysis

The molecular formula of 4-iodo-1-methyl-1H-pyrazole is C4H5IN2 .


Chemical Reactions Analysis

4-Iodopyrazole undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole .


Physical And Chemical Properties Analysis

The physical form of 4-iodo-1-methyl-5-nitro-1H-pyrazole is a powder . The molecular weight is 253 .

Scientific Research Applications

Synthesis and Chemical Properties

  • The synthesis of various 1H-pyrazoles, including those with iodine substituents, has been explored under mild conditions, yielding high-quality products with detailed structural characterization through NMR, ESI-MS, IR, and elemental analyses (Zhang et al., 2006).
  • Electrosynthesis methods have been developed for producing 4-iodo-substituted pyrazoles, including 4-iodo-1-methyl-5-nitro-1H-pyrazole, demonstrating the feasibility and efficiency of this approach in different reaction conditions and yields (Lyalin et al., 2010).

Structural and Molecular Analysis

  • Studies on the hydrogen bonding and molecular structure of methyl-substituted 1H-pyrazoles have contributed to understanding the chemical behavior and properties of such compounds, including their crystal structures and intermolecular interactions (Portilla et al., 2007).

Reactivity and Derivative Formation

  • Research on the reactivity of trinitropyrazoles and their derivatives, including methylated versions, has shown how these compounds undergo various nucleophilic substitution reactions, providing insights into their chemical versatility (Dalinger et al., 2013).

NMR Spectroscopic Studies

  • Detailed NMR studies have been conducted on 1H-pyrazoles, including those with iodine substitutions, to understand their electronic structure and chemical shifts, which are crucial for determining molecular configurations (Holzer & Gruber, 1995).

Applications in Material Sciences

  • Studies on the detonation properties and potential as high-energy density materials of various nitro-substituted pyrazoles, including methylated forms, indicate potential applications in material sciences, particularly in the development of explosives and energetic materials (Ravi et al., 2010).

Future Directions

4-Iodopyrazole is a valuable intermediate for the synthesis of biologically active compounds . Its potential for the synthesis of new compounds and its role in various chemical reactions make it a promising compound for future research.

Relevant Papers There are several papers related to 4-iodo-1-methyl-5-nitro-1H-pyrazole . These papers discuss various aspects of the compound including its synthesis, chemical reactions, and potential applications. Further analysis of these papers could provide more detailed information about the compound.

properties

IUPAC Name

4-iodo-1-methyl-5-nitropyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4IN3O2/c1-7-4(8(9)10)3(5)2-6-7/h2H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRSSVMYLCZDMFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=C(C=N1)I)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4IN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.00 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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